TERT
Target Description
TERT (Telomerase Reverse Transcriptase) is the catalytic subunit of the telomerase enzyme complex, responsible for maintaining telomere length by adding repetitive DNA sequences to the ends of chromosomes. This activity is crucial for cellular immortality, as telomere shortening typically limits cell division. TERT is highly expressed in approximately 85-90% of human cancers, making it a significant therapeutic target for oncology, as its inhibition can lead to telomere attrition and induce apoptosis in cancer cells.
Related Compounds
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5-O-Demethylnobiletin
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Betulinaldehyde
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木通苯乙醇苷B
Calceolarioside B
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Chelerythrine chloride
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大黄酚
Chrysophanol
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升麻醇
Cimigenol
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柯诺辛
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雪胆素乙
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莪术烯醇
Curcumenol
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莪术烯
Curzerene
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瑞香素
Daphnetin
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白花前胡甲素
DL-Praeruptorin A
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刺甘草查尔酮
Echinatin
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千金子甾醇
Euphorbiasteroid
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法卡林二醇
Falcarindiol
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灵芝酸B
Ganoderic Acid B
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栀子黄素B
Gardenin B
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京尼平龙胆双糖苷
Genipin 1-gentiobioside
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戈米辛J
Gomisin J
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Hederacolchiside A1
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雪胆素甲
Hemslecin A
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异型南五味子丁素
Heteroclitin D
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湖贝甲素
Hupehenine
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叶下珠次素
Hypophyllanthin
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野鸢尾苷
Iridin
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Isobergapten
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芥芬胺
Jervine
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客西茄碱
Khasianine
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Ligupurpuroside B
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(20R)-Protopanaxatriol
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紫檀芪
Pterostilbene
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斑蝥素
Cantharidin
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Casticin
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Cinobufagin
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Diosmetin
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Epigoitrin
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Erianin
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Galangin
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Gypenoside XVII
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Lathyrol
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白藜芦醇
Resveratrol
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黄杞苷
Engeletin
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白藜芦醇-12-C-葡萄糖苷
Resveratrol 12-C-β-glucopyranoside
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Oxyresveratrol
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灵芝酸Epsilon
Ganoderic acid Epsilon
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环黄芪醇葡萄糖苷
Cycloastragenol-6-O-β-D-glucoside
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人参皂苷Rh7
Ginsenoside Rh7
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赤芝酸LM1
Lucidenic acid LM1
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人参炔二醇
Panaxydiol
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藜芦醇
Veratryl alcohol
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拟人参皂苷RT1
Pseudoginsenoside RT1
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Oxyresveratrol 2-O-β-D-glucopyranoside
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乙酰白藜芦醇
AcetylResveratrol
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去氢表雄甾酮(DHEA)
Dehydroepiandrosterone
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去甲基土荆皮丙酸
Demethylpseudolaric acid C
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